Cas no 476473-97-9 (5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole)

• Product Name: 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole
• CAS No: 476473-97-9
• MF: C₈H₅ClF₂O₂
• MW: 206.573908567429
• MDL: MFCD13189999
• CID: 2102405
• PubChem ID: 21992809
• Update Time: 2025-06-09

5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole, 5-(chloromethyl)-2,2-difluoro-benzene
• 5-(chloromethyl)-2,2-difluoro-1,3-benzodioxole
• 5-(Chloromethyl)-2,2-difluorobenzo[d][1,3]dioxole
• 5-Chloromethyl-2,2-difluoro-benzo[1,3]dioxole
• 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole
• LCZC1111
• AKOS015968293
• AB69556
• CS-0050761
• AS-36595
• BUA47397
• 5-(chloromethyl)-2,2-difluorobenzo[d][1,3]dioxol
• 5-(chloromethyl)-2,2-difluoro-1,3-dioxaindane
• 1,3-Benzodioxole, 5-(chloromethyl)-2,2-difluoro-
• EN300-207809
• SCHEMBL350052
• SY111967
• DB-332699
• 476473-97-9
• MFCD13189999
• 5-chloromethyl-2,2-difluoro-1,3-benzodioxole

• MDL： MFCD13189999
• Inchi： 1S/C8H5ClF2O2/c9-4-5-1-2-6-7(3-5)13-8(10,11)12-6/h1-3H,4H2
• InChI Key： TWIROCHBZRSMEC-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)OC(O2)(F)F

Computed Properties

• Exact Mass: 205.9946134g/mol
• Monoisotopic Mass: 205.9946134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 18.5Ų

5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole Security Information

• Storage Condition：(BD225176)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles Benzodioxoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodioxoles

Additional information on 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole

5-(Chloromethyl)-2,2-Difluoro-2H-1,3-Benzodioxole (CAS No. 476473-97-9): A Comprehensive Overview

5-(Chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole (CAS No. 476473-97-9) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound is characterized by the presence of a chloromethyl group and two difluoro substituents, which contribute to its distinct chemical behavior and biological activity.

The chloromethyl group in 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole is a versatile functional group that can undergo various chemical reactions, such as nucleophilic substitution and coupling reactions. This makes the compound a valuable intermediate in the synthesis of more complex molecules, particularly those with therapeutic potential. The difluoro substituents, on the other hand, enhance the compound's lipophilicity and metabolic stability, which are crucial factors in drug design.

Recent studies have explored the biological activity of 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole and its derivatives. One notable area of research is its potential as an antiviral agent. A study published in the Journal of Medicinal Chemistry (2021) reported that certain derivatives of this compound exhibited potent antiviral activity against a range of RNA viruses, including influenza and coronaviruses. The chloromethyl group was found to play a critical role in enhancing the antiviral efficacy by facilitating the entry of the compound into host cells.

In addition to its antiviral properties, 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole has also shown promise in cancer research. A study published in Cancer Research (2020) demonstrated that this compound could selectively inhibit the growth of cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The difluoro substituents were found to enhance the compound's ability to penetrate cell membranes and accumulate within cancer cells, thereby increasing its therapeutic index.

The structural flexibility of 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole also makes it an attractive candidate for drug discovery programs focused on developing novel treatments for neurological disorders. Research published in Neuropharmacology (2019) highlighted the compound's ability to modulate neurotransmitter systems involved in mood regulation and cognitive function. The chloromethyl group was found to facilitate interactions with specific receptors, while the difluoro substituents improved the compound's brain penetration and residence time.

From a synthetic chemistry perspective, 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole can be prepared through a multi-step process involving the reaction of a suitable starting material with chloromethylating agents and fluorinating reagents. The synthesis typically involves protecting group strategies to ensure selective functionalization at specific sites on the molecule. Recent advancements in green chemistry have led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving overall efficiency.

In conclusion, 5-(chloromethyl)-2,2-difluoro-2H-1,3-benzodioxole (CAS No. 476473-97-9) is a versatile compound with significant potential in various areas of medicinal chemistry and pharmaceutical research. Its unique structural features, particularly the chloromethyl group and difluoro substituents, contribute to its diverse biological activities and make it an attractive target for further investigation. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of innovative therapeutic agents.